75847-73-3; 76095-16-4

1-(2-{[1-(Ethoxycarbonyl)-3-phenylpropyl]amino}propanoyl)proline maleate

• CAS RN:
• 75847-73-3; 76095-16-4

• Formula:
• C20H28N2O5

• InChI:
• InChI=1S/C20H28N2O5/c1-3-27-20(26)16(12-11-15-8-5-4-6-9-15)21-14(2)18(23)22-13-7-10-17(22)19(24)25/h4-6,8-9,14,16-17,21H,3,7,10-13H2,1-2H3,(H,24,25)

• InChIKey:
• GBXSMTUPTTWBMN-UHFFFAOYSA-N

• 1-(2-{[1-(Ethoxycarbonyl)-3-phenylpropyl]amino}propanoyl)proline maleate is a useful research compound. Its molecular formula is C20H28N2O5 and its molecular weight is 376.453. The purity is usually 95%.

Enalapril

In Stock

• CAS RN:
• 75847-73-3

• Formula:
• C20H28N2O5

• InChI:
• InChI=1S/C20H28N2O5/c1-3-27-20(26)16(12-11-15-8-5-4-6-9-15)21-14(2)18(23)22-13-7-10-17(22)19(24)25/h4-6,8-9,14,16-17,21H,3,7,10-13H2,1-2H3,(H,24,25)/t14-,16-,17-/m0/s1

• InChIKey:
• GBXSMTUPTTWBMN-XIRDDKMYSA-N

• Enalapril is a dicarbocyl-containing peptide and angiotensin-converting enzyme (ACE) inhibitor with antihypertensive activity. As a prodrug, enalapril is converted by de-esterification into its active form enalaprilat. Enalaprilat competitively binds to and inhibits ACE, thereby blocking the conversion of angiotensin I to angiotensin II. This prevents the potent vasoconstrictive actions of angiotensin II and results in vasodilation. Enalapril also decreases angiotensin II-induced aldosterone secretion by the adrenal cortex, which leads to an increase in sodium excretion and subsequently increases water outflow.
  Enalapril is an angiotensin-converting enzyme (ACE) inhibitor widely used in the therapy of hypertension and heart failure. Enalapril is associated with a low rate of transient serum aminotransferase elevations and has been linked to rare instances of acute liver in...

Enalapril maleate

In Stock

• CAS RN:
• 76095-16-4

• Formula:
• C₂₄H₃₂N₂O₉

• InChI:
• InChI=1S/C20H28N2O5.C4H4O4/c1-3-27-20(26)16(12-11-15-8-5-4-6-9-15)21-14(2)18(23)22-13-7-10-17(22)19(24)25;5-3(6)1-2-4(7)8/h4-6,8-9,14,16-17,21H,3,7,10-13H2,1-2H3,(H,24,25);1-2H,(H,5,6)(H,7,8)/b;2-1-/t14-,16-,17-;/m0./s1

• InChIKey:
• OYFJQPXVCSSHAI-QFPUQLAESA-N

• Enalapril is an inhibitor of angiotensin-converting enzyme (ACE;  IC50 = 1.2 nM in porcine plasma). In vivo, enalapril (0.05-1 mg/kg, p.o.) inhibits pressor responses induced by angiotensin I in rats and dogs in a dose-dependent manner. Enalapril reduces heart rate, systolic and diastolic blood pressures, and heart weight/body weight ratio in salt-sensitive and -resistant Dahl rats fed a high-salt or low-salt diet. Formulations containing enalapril have been used for the treatment of hypertension, congestive heart failure, myocardial infarction, and diabetic nephropathies.
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards. Enalapril Maleate is a drug, which is widely used as an antihypertensive and a vasod...